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Compound Name: Ingenol 20-palmitate

Cat. No.: B12323747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ingenol 20-palmitate is a diterpenoid ester belonging to the ingenane class of molecules. It is

a derivative of ingenol, a natural product extracted from plants of the Euphorbia genus.[1][2]

While not as extensively studied as its clinically approved analog, ingenol mebutate (ingenol 3-

angelate), Ingenol 20-palmitate serves as a valuable research tool for investigating the

biological activities of ingenol esters, particularly in the context of protein kinase C (PKC)

modulation, oncogenic signaling, and cell death pathways.[3] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, mechanism of

action, and relevant experimental methodologies for Ingenol 20-palmitate.

Chemical Structure and Physicochemical Properties
Ingenol 20-palmitate possesses the characteristic tetracyclic ingenane core structure, with a

palmitoyl group esterified at the C-20 position.

Table 1: Physicochemical Properties of Ingenol 20-Palmitate and Related Compounds
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Property
Ingenol 20-
Palmitate

Ingenol-3-palmitate
(Positional Isomer)

Ingenol (Parent
Compound)

Molecular Formula C₃₆H₅₈O₆ C₃₆H₅₈O₆ C₂₀H₂₈O₅

Molecular Weight 586.84 g/mol [4] 586.8 g/mol [5] 348.4 g/mol

CAS Number 39071-33-5 52557-26-3 30220-46-3

Appearance
Not specified (likely

solid)
Not specified Not specified

Melting Point Data not available Data not available Data not available

Boiling Point Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

pKa Data not available Data not available Data not available

XLogP3-AA Data not available 8.1 Not applicable

Hydrogen Bond Donor

Count
Data not available 3 3

Hydrogen Bond

Acceptor Count
Data not available 6 5

Note: Experimental physicochemical data for Ingenol 20-palmitate is limited in publicly

available literature. The data for Ingenol-3-palmitate is computationally generated and provided

for comparison as a positional isomer.

Mechanism of Action and Signaling Pathways
The primary mechanism of action of ingenol esters, including Ingenol 20-palmitate, involves

the modulation of Protein Kinase C (PKC) isoenzymes. This interaction triggers a dual

biological response: rapid, localized necrosis followed by a secondary inflammatory response

that contributes to the clearance of targeted cells.

Protein Kinase C (PKC) Activation
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Ingenol esters act as potent activators of PKC. The parent compound, ingenol, binds to PKC

with a dissociation constant (Ki) of 30 µM. The esterification at the C-20 position with a

lipophilic palmitate chain is expected to enhance membrane association and potency.

Activation of PKC isoforms, particularly PKCδ, initiates a downstream signaling cascade that

leads to cell death.

Dual Mechanism: Necrosis and Inflammation
The activation of PKC by ingenol esters leads to a unique two-pronged therapeutic effect, as

observed with ingenol mebutate:

Primary Necrosis: Rapid induction of cell death in the targeted area. This is a direct cytotoxic

effect.

Secondary Inflammation: The initial necrosis triggers an inflammatory response

characterized by the infiltration of neutrophils and other immune cells. This immune response

helps to eliminate any remaining aberrant cells.

The signaling pathway initiated by ingenol esters involves the activation of the

Ras/Raf/MEK/ERK pathway and the inhibition of the PI3K/AKT survival pathway.
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Ingenol 20-Palmitate
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Ingenol Protection of
-OH groups (e.g., C3, C5)

Esterification at C20
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base)
Deprotection Purification

(e.g., HPLC, Column Chromatography) Ingenol 20-Palmitate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Assay Buffer
(containing phospholipids)

Incubate:
- Recombinant PKC isoform

- [3H]PDBu
- Ingenol 20-Palmitate (various conc.)

Separate bound from free ligand
(e.g., filtration)

Quantify radioactivity
(Scintillation counting)

Calculate Ki value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Specific binding to protein kinase C by ingenol and its induction of biological responses -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. ingenol 20 palmitate — TargetMol Chemicals [targetmol.com]

3. Ingenol 20-palmitate [myskinrecipes.com]

4. file.medchemexpress.com [file.medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12323747?utm_src=pdf-body-img
https://www.benchchem.com/product/b12323747?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1727380/
https://pubmed.ncbi.nlm.nih.gov/1727380/
https://www.targetmol.com/search?keyword=ingenol+20+palmitate
https://www.myskinrecipes.com/shop/en/anticancer-natural-products/200092-ingenol-20-palmitate.html
https://file.medchemexpress.com/batch_PDF/HY-137037/Ingenol-20-palmitate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Ingenol-3-palmitate | C36H58O6 | CID 101280811 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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